Cas no 953226-61-4 (ethyl N-(4-{(2-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(2-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 953226-61-4
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6016481
• PubChem ID: 16883914
• Update Time: 2025-06-21

ethyl N-(4-{(2-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{(2-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• AKOS024488581
• ethyl N-(4-{[(2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• 953226-61-4
• ethyl (4-(2-((2-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• F5011-0191

• Inchi： 1S/C15H17N3O4S/c1-3-22-15(20)18-14-16-10(9-23-14)8-13(19)17-11-6-4-5-7-12(11)21-2/h4-7,9H,3,8H2,1-2H3,(H,17,19)(H,16,18,20)
• InChI Key： YECUBFGYSWLUEG-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC)=NC(=C1)CC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Additional information on ethyl N-(4-{(2-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate: A Comprehensive Overview

Ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate, with the CAS number 953226-61-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiazole ring with a carbamate group and a methoxyphenyl substituent. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug design and material science.

The thiazole ring, a key structural component of this compound, is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazoles are known for their stability and versatility, making them valuable in the synthesis of bioactive molecules. In this compound, the thiazole ring is substituted at the 4-position with a carbamoylmethyl group derived from 2-methoxyphenyl. This substitution pattern introduces additional functionality, enhancing the compound's potential for interaction with biological systems.

Recent studies have highlighted the importance of carbamate groups in medicinal chemistry. These groups are often used to modify the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity. In ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate, the ethyl ester of the carbamate group plays a crucial role in modulating these properties. The methoxyphenyl substituent further contributes to the compound's lipophilicity, which is essential for its ability to cross biological membranes.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and stability. This property has been validated in several in vitro studies, where the compound demonstrated superior performance compared to traditional carriers.

In addition to its role in drug delivery, ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate has shown promise in catalysis. Its thiazole ring provides a rigid structure that can stabilize transition states during chemical reactions. Recent experiments have utilized this compound as a catalyst in asymmetric synthesis reactions, achieving high enantioselectivity and reaction efficiency.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization with the carbamate and methoxyphenyl groups. The optimization of these steps has been critical to achieving high yields and purity levels.

From an environmental perspective, ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, ethyl N-(4-{(2-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Carbamate represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool in various applications ranging from drug delivery to catalysis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.